Cas no 1385464-69-6 (N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide)

• Product Name: N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide
• CAS No: 1385464-69-6
• MF: C₁₃H₁₅N₃O₃S
• MW: 293.34150147438
• CID: 5846039
• PubChem ID: 72026093
• Update Time: 2025-05-20

N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide
• EN300-26684365
• Z915595346
• AKOS016909420
• 1385464-69-6

• Inchi： 1S/C13H15N3O3S/c1-9(8-14)15-13(17)10-2-6-12(7-3-10)20(18,19)16-11-4-5-11/h2-3,6-7,9,11,16H,4-5H2,1H3,(H,15,17)
• InChI Key： RZNKVOOEZUZKDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC(C#N)C)=O)=CC=1)(NC1CC1)(=O)=O

Computed Properties

• Exact Mass: 293.08341252g/mol
• Monoisotopic Mass: 293.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Additional information on N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide

Professional Introduction to N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide (CAS No. 1385464-69-6)

N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide, identified by its CAS number 1385464-69-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group (-CN) and a sulfamoyl group (-SO₂NH₂) in the molecule imparts both reactivity and potential biological activity. These functional groups are known to interact with various biological targets, including enzymes and receptors, which are critical for modulating cellular processes.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group in the sulfamoyl moiety of N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide enhances its binding affinity to biological targets, potentially leading to more effective therapeutic outcomes.

One of the most compelling aspects of this compound is its potential role in drug discovery. The combination of the cyanoethyl and cyclopropylsulfamoyl groups creates a molecular framework that can be further modified to optimize its pharmacological properties. Researchers have been exploring various synthetic strategies to modify this compound, aiming to enhance its solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of sulfonamide derivatives. By analyzing the effects of different substituents on the biological activity of N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide, scientists have been able to identify key structural features that contribute to its efficacy. These findings have paved the way for the design of more potent and selective drug candidates.

The cyano group in the molecule is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This property makes it an attractive moiety for designing molecules that can tightly bind to specific proteins or enzymes involved in disease pathways. Additionally, the cyclopropylsulfamoyl group introduces rigidity into the molecular structure, which can improve binding stability and reduce metabolic degradation.

In the context of contemporary pharmaceutical research, N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide represents a promising lead compound for further development. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for new therapeutic agents. Researchers are currently investigating its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to improve the efficiency of these reactions. These methods not only enhance production scalability but also minimize waste generation, aligning with modern green chemistry principles.

One area where this compound shows particular promise is in oncology research. Preliminary studies have suggested that it may inhibit key enzymes involved in tumor growth and progression. By targeting these enzymes, N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide could potentially disrupt cancer cell signaling pathways and induce apoptosis. Further preclinical studies are needed to validate these findings and explore its therapeutic potential in vivo.

The anti-inflammatory properties of sulfonamide derivatives have also been extensively studied. The sulfamoyl group in N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide is known to interact with inflammatory mediators, thereby reducing inflammation and associated symptoms. This makes it a candidate for developing new treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, N-(1-cyanoethyl)-4-(cyclopropylsulfamoyl)benzamide (CAS No. 1385464-69-6) is a versatile chemical entity with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play a crucial role in advancing drug discovery efforts worldwide.